molecular formula C6H10O3 B8724904 Methyl 2-formylbutanoate CAS No. 63857-18-1

Methyl 2-formylbutanoate

Cat. No.: B8724904
CAS No.: 63857-18-1
M. Wt: 130.14 g/mol
InChI Key: PCMAGGCVCMXDTQ-UHFFFAOYSA-N
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Description

Methyl 2-formylbutanoate is a useful research compound. Its molecular formula is C6H10O3 and its molecular weight is 130.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

63857-18-1

Molecular Formula

C6H10O3

Molecular Weight

130.14 g/mol

IUPAC Name

methyl 2-formylbutanoate

InChI

InChI=1S/C6H10O3/c1-3-5(4-7)6(8)9-2/h4-5H,3H2,1-2H3

InChI Key

PCMAGGCVCMXDTQ-UHFFFAOYSA-N

Canonical SMILES

CCC(C=O)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydrocortisone or prednisolone or dexamethasone or bethamethasone is reacted with an alkyl formylalkanoate in a solution of dichloromethane in the presence of catalytic amount of perchloric acid to produce the corresponding 17,21-carboxycyclic acetal pregnane derivatives, e.g., when hydrocortisone and methyl formylbutyrate are used the product is (IV) 11β-hydroxy-3,20-dioxo-17,21-(methoxycarbonyl-n-propyl) methylenedioxy-4-pregnene; when prednisolone and methyl formylacetate are used the product is (V) 11β-hydroxy-3,20-dioxo-17,21-(methoxycarbonylmethyl)methylenedioxy-1,4-pregnadiene.
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